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Compound of Interest

Compound Name: 2-Methoxy-5-methylaniline

Cat. No.: B041322

Essential Safety and Handling Guide for 2-
Methoxy-5-methylaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Methoxy-5-methylaniline (also known as p-Cresidine).
Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risks
associated with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Methoxy-5-methylaniline is a solid substance that poses significant health risks. It is
classified as harmful if swallowed, causes serious eye irritation, and is suspected of causing
cancer.[1][2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is
mandatory to prevent exposure.

Required Personal Protective Equipment:

e Eye and Face Protection: Chemical safety glasses with side-shields conforming to EN166 or
NIOSH-approved safety goggles are required.[2]
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» Hand Protection: Due to the hazards of 2-Methoxy-5-methylaniline, selecting gloves with
proven chemical resistance is crucial. General-purpose laboratory gloves may not offer
sufficient protection. Butyl rubber gloves are highly recommended for prolonged contact,
while chloroprene gloves may be suitable for short-term splash protection only.[2] Always
inspect gloves for any signs of degradation before use and employ proper glove removal
techniques to avoid skin contact.[2]

o Respiratory Protection: In areas with inadequate ventilation or where dust formation is likely,
a NIOSH-approved N95 dust mask or a full-face particle respirator type N100 (US) or type
P3 (EN 143) is necessary.[2][3]

» Protective Clothing: A lab coat or a disposable protective suit should be worn to prevent skin
contact. For tasks with a higher risk of exposure, disposable Tyvek-type sleeves taped to
gloves are recommended.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2-Methoxy-5-
methylaniline.

Parameter Value Source

Glove Compatibility

Butyl Rubber (0.3 mm) > 480 minutes [2]

Chloroprene (0.6 mm) 30 minutes [2]

Physical Properties

Melting Point 50-52 °C [1]
Boiling Point 235 °C [1]
Flash Point 110 °C (closed cup) [3]

Occupational Exposure Limits

MAK (Germany) Carcinogen Category 2
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Standard Operating Procedure for Handling

The following protocol outlines the step-by-step procedure for the safe handling of 2-Methoxy-

5-methylaniline.

Experimental Workflow:
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Caption: A logical workflow for the safe handling of 2-Methoxy-5-methylaniline.
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Methodology:
e Preparation:

o Before commencing any work, obtain and review any special instructions related to the
experimental procedure.

o Thoroughly read and understand the Safety Data Sheet (SDS) for 2-Methoxy-5-
methylaniline.

o Put on all required personal protective equipment as detailed in the PPE section of this
guide.

e Handling:

o Always handle 2-Methoxy-5-methylaniline in a well-ventilated area. For weighing and
other procedures that may generate dust, a chemical fume hood is mandatory.

o Take care to avoid the formation of dust. If appropriate, moisten the solid material to
prevent it from becoming airborne.

o Avoid all direct contact with the skin and eyes. Use appropriate tools and techniques to
minimize the risk of exposure.

o Do not eat, drink, or smoke in the laboratory where this chemical is being handled.[1]
» Storage:
o Store 2-Methoxy-5-methylaniline in a cool, dry, and well-ventilated area.

o Keep the container tightly closed and store it away from incompatible materials such as
strong oxidizing agents.

o The storage area should be secured and accessible only to authorized personnel.

Emergency and Disposal Plans

Emergency Procedures - First Aid:
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing and shoes. Seek medical attention if irritation persists.[1]

« Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a poison control center or seek immediate medical
attention.[1]

Chemical Spill Response:
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Caption: A step-by-step workflow for responding to a 2-Methoxy-5-methylaniline spill.
o Evacuate: Immediately evacuate all personnel from the spill area.
« Ventilate: Ensure the area is well-ventilated.

« Personal Protection: Before attempting to clean the spill, don the appropriate PPE, including
respiratory protection, chemical-resistant gloves, and protective clothing.
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» Containment: Prevent the further spread of the spill. For solid spills, carefully sweep up the
material and place it in a suitable container for disposal. Avoid creating dust.

o Cleanup: Use an absorbent material to clean up any remaining residue.

» Decontamination: Thoroughly decontaminate the spill area with a suitable cleaning agent.

o Disposal: All contaminated materials, including cleaning materials and personal protective
equipment, must be disposed of as hazardous waste.

Disposal Plan:

» All waste containing 2-Methoxy-5-methylaniline must be disposed of in accordance with
local, state, and federal regulations.

» Dispose of the chemical and its container at an approved waste disposal plant.[1] Do not
dispose of it down the drain or with general laboratory waste.

o Contaminated PPE and cleaning materials should be collected in a sealed, labeled container
for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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